4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid

• IUPAC Name: 4-[[(E)-3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C24H19ClN2O4/c1-15-4-2-3-5-20(15)22(28)27-21(14-16-6-10-18(25)11-7-16)23(29)26-19-12-8-17(9-13-19)24(30)31/h2-14H,1H3,(H,26,29)(H,27,28)(H,30,31)/b21-14+
• InChI Key: RIQPKVKUYIPYIK-KGENOOAVSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=CC2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N/C(=C/C2=CC=C(C=C2)Cl)/C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C24H19ClN2O4
• Molecular Weight: 434.9 g/mol

Description

4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid, also known as CMA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid is believed to exert its anticancer effects by inhibiting the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. By inhibiting MMP activity, 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid can prevent the spread of cancer cells and promote cell death. 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid has also been shown to inhibit the activity of other enzymes involved in cancer progression, such as cathepsin B and urokinase-type plasminogen activator.
Biochemical and Physiological Effects:
4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid can induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce the expression of MMPs and other enzymes involved in cancer progression. In vivo studies have shown that 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid can inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid in lab experiments is its high purity and stability, which allows for consistent and reproducible results. 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid also has a relatively low toxicity, making it a safer alternative to other anticancer agents. However, one limitation of using 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid in lab experiments is its high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for research on 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid. One area of interest is the development of 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid-based drug delivery systems for targeted cancer therapy. Another area of research is the synthesis of 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid derivatives with improved anticancer activity and selectivity. Additionally, further studies are needed to elucidate the precise mechanism of action of 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid and its effects on other cellular processes.

Scientific Research Applications

4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid has been studied for its potential applications in various fields, including cancer research, drug delivery systems, and materials science. In cancer research, 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid has shown promising results as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid has also been used in drug delivery systems as a carrier for drugs, allowing for targeted delivery to specific cells or tissues. In materials science, 4-({3-(4-chlorophenyl)-2-[(2-methylbenzoyl)amino]acryloyl}amino)benzoic acid has been studied for its potential use as a building block for the synthesis of functional materials.